Cas no 37620-20-5 ((R,S)-N-Nitroso Anabasine)

• Product Name: (R,S)-N-Nitroso Anabasine
• CAS No: 37620-20-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• MDL: MFCD01081833
• CID: 313293
• PubChem ID: 14335
• Update Time: 2025-11-01

(R,S)-N-Nitroso Anabasine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(1-nitroso-2-piperidinyl)-
• N-Nitrosoanabasine
• (R,S)-N-Nitroso Anab
• (R,S)-N-Nitroso Anabasine
• (+-)-1-Nitroso-1,2,3,4,5,6-hexahydro-[2,3']bipyridyl
• (RS)-N-Nitrosoanabasine1000µg
• 1-nitro-pyrene
• 1-nitropyrne
• 1-nitroso-1,2,3,4,5,6-hexahydro-[2,3']bipyridinyl
• 1-nitroso-anabasine
• 23264, 1-Nitropyrene (purity)
• 3-Nitropyrene
• nitropyrene
• Nitropyrene, Mono-, Di-, Tri- Tetra, isomers
• Nitrosoanabasin
• Pyrene, 1-nitro-
• FT-0672936
• (+-)-N-Nitrosoanabasine
• (S)-N-Nitroso Anabasine, > 70% ee
• N-Nitrosoanabasine 100 microg/mL in Acetonitrile
• (+-)-1-Nitrosoanabasine
• FT-0672938
• DTXSID3021019
• AKOS006283714
• N-Nitrosoanabasine, analytical standard
• Pyridine, 3-(1-nitroso-2-piperidinyl)-, (+-)-
• 3-(1-Nitroso-2-piperidinyl)-pyridine
• AS-61613
• N-NITROSOANABASINE, (+/-)-
• 1-Nitroso-2-(3-pyridyl)piperidine
• Y7VU5E9XAT
• C19477
• EN300-8589027
• Q27156016
• Z1198156221
• (+-)-3-(1-Nitroso-2-piperidinyl)pyridine
• CHEBI:82507
• UNII-Y7VU5E9XAT
• PD159715
• NS00073887
• SCHEMBL4538641
• (S)-N-Nitroso Anabasine, > 98% ee
• Pyridine, 3-(1-nitroso-2-piperidinyl)-
• (R,s)-n-nitrosoanabasine
• N-NITROSOANABASINE, (RS)-
• Pyridine, 3-(1-nitroso-2-piperidinyl)-; Piperidine, 1-nitroso-2-(3-pyridyl)- (6CI,7CI); 3-(1-Nitroso-2-piperidinyl)pyridine; (R,S)-N-Nitroso Anabasine; (RS)-N-Nitrosoanabasine
• 3-(1-nitrosopiperidin-2-yl)pyridine
• Piperidine, 1-nitroso-2-(3-pyridyl)-
• 3-(1-Nitroso-2-piperidinyl)pyridine
• N'-Nitrosoanabasine
• 84237-39-8
• FT-0672937
• 37620-20-5
• Nitrosoanabasine

• MDL： MFCD01081833
• Inchi： 1S/C10H13N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h3-4,6,8,10H,1-2,5,7H2
• InChI Key： BXYPVKMROLGXJI-UHFFFAOYSA-N
• SMILES： O=NN1CCCCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.5 g/l) (25 º C),

(R,S)-N-Nitroso Anabasine Security Information

• Hazardous Material transportation number：UN2810 6.1/PG 3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on (R,S)-N-Nitroso Anabasine

(R,S)-N-Nitroso Anabasine: A Comprehensive Overview

The compound (R,S)-N-Nitroso Anabasine (CAS No. 37620-20-5) is a notable chemical entity with significant implications in various scientific domains. This compound, often referred to as N-nitroso anabasine, has garnered attention due to its unique chemical properties and potential applications in pharmacology and toxicology. Recent studies have shed light on its mechanisms of action, synthesis, and interactions with biological systems, making it a subject of intense research interest.

Anabasine, a naturally occurring alkaloid found in certain plants, serves as the precursor for (R,S)-N-Nitroso Anabasine. The introduction of the nitroso group (-NO) into the anabasine structure introduces novel chemical and biological properties. This modification enhances the compound's reactivity and bioavailability, making it a promising candidate for therapeutic interventions. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

Recent advancements in synthetic chemistry have enabled the efficient production of (R,S)-N-Nitroso Anabasine through optimized reaction conditions. These methods leverage the principles of stereochemistry to ensure high yields and purity, which are critical for downstream biological studies. The compound's stereochemical configuration (R,S) plays a pivotal role in determining its pharmacokinetic profile and efficacy. Understanding these aspects is essential for developing targeted therapies that exploit its unique properties.

In terms of pharmacology, (R,S)-N-Nitroso Anabasine has demonstrated potent antioxidant and anti-inflammatory activities in preclinical models. These effects are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate key inflammatory mediators. Emerging evidence suggests that it may also exhibit neuroprotective effects, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. However, further studies are required to validate these findings in human subjects.

The toxicological profile of (R,S)-N-Nitroso Anabasine has also been a focal point of recent research. While it exhibits low acute toxicity, chronic exposure studies are necessary to assess its long-term safety. Regulatory agencies emphasize the importance of thorough safety assessments before considering this compound for clinical use. Nonetheless, its favorable safety profile thus far positions it as a promising lead compound for drug development.

From a structural perspective, (R,S)-N-Nitroso Anabasine consists of a nitrogen-containing heterocyclic ring system with a nitroso functional group. This arrangement imparts unique electronic properties that influence its reactivity and interaction with biomolecules. Computational modeling techniques have been employed to predict its binding affinities to various protein targets, providing insights into its potential therapeutic applications.

In conclusion, (R,S)-N-Nitroso Anabasine (CAS No. 37620-20-5) represents a significant advancement in the field of chemical biology. Its versatile properties and promising therapeutic potential underscore the need for continued research into its mechanisms of action, synthesis, and safety profile. As scientific understanding of this compound evolves, it holds the promise of contributing to innovative treatments for a wide range of medical conditions.